1-oxo-2,3-dihydro-1H-inden-4-yl trifluoromethanesulfonate

• CAS No.: 177735-47-6
• Molecular Formula: C10H7F3O4S
• Molecular Weight: 280.22 g/mol
• IUPAC Name: (1-oxo-2,3-dihydroinden-4-yl) trifluoromethanesulfonate
• InChI: InChI=1S/C10H7F3O4S/c11-10(12,13)18(15,16)17-9-3-1-2-6-7(9)4-5-8(6)14/h1-3H,4-5H2
• InChI Key: ATFFDSGLYMTUGH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C(=CC=C2)OS(=O)(=O)C(F)(F)F

Description

1-oxo-2,3-dihydro-1H-inden-4-yl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C10H7F3O4S and its molecular weight is 280.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triflic anhydride (152 g, 0.54 mol) was added dropwise to solution 80 g of compound 86 and 60 g of NEt3 in 1 L CH2Cl2 at 0° C. The resulting mixture was refluxed for 2 h, cooled to room temperature, filtered, washed with water (0.5 L), aqueous citric acid (50 g/0.5 L), brine (0.5 L), dried on Na2SO4, and evaporated to give about 100 g (67%) of compound 87 as dark liquid.